Cas no 2411199-02-3 (N-(2-oxo-1-phenylazetidin-3-yl)-4-(trifluoromethoxy)benzamide)

• Product Name: N-(2-oxo-1-phenylazetidin-3-yl)-4-(trifluoromethoxy)benzamide
• CAS No: 2411199-02-3
• MF: C₁₇H₁₃F₃N₂O₃
• MW: 350.291934728622
• CID: 6019792
• PubChem ID: 154744425
• Update Time: 2025-06-30

N-(2-oxo-1-phenylazetidin-3-yl)-4-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• 2411199-02-3
• EN300-26594446
• Z1642283120
• N-(2-oxo-1-phenylazetidin-3-yl)-4-(trifluoromethoxy)benzamide

• Inchi： 1S/C17H13F3N2O3/c18-17(19,20)25-13-8-6-11(7-9-13)15(23)21-14-10-22(16(14)24)12-4-2-1-3-5-12/h1-9,14H,10H2,(H,21,23)
• InChI Key： MINQEHHGZMUWQV-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C(NC1C(N(C2C=CC=CC=2)C1)=O)=O)(F)F

Computed Properties

• Exact Mass: 350.08782677g/mol
• Monoisotopic Mass: 350.08782677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.6Ų

Additional information on N-(2-oxo-1-phenylazetidin-3-yl)-4-(trifluoromethoxy)benzamide

N-(2-Oxo-1-phenylazetidin-3-yl)-4-(trifluoromethoxy)benzamide: A Comprehensive Overview

The compound with CAS No 2411199-02-3, known as N-(2-Oxo-1-phenylazetidin-3-yl)-4-(trifluoromethoxy)benzamide, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a benzamide core, which is a common structural motif in pharmaceutical agents, and a trifluoromethoxy group, which is known for its electronic effects and bioisosteric properties.

Recent studies have highlighted the importance of azetidine derivatives, such as the one present in this compound, in modulating biological activities. The azetidine ring, a four-membered cyclic amine, contributes to the molecule's stability and bioavailability. The 2-Oxo substitution on the azetidine ring further enhances its reactivity and selectivity in biological systems. This makes N-(2-Oxo-1-phenylazetidin-3-yl)-4-(trifluoromethoxy)benzamide a promising candidate for targeting specific protein-protein interactions or enzymatic pathways.

The trifluoromethoxy group attached to the benzene ring introduces significant electronic effects, which can influence the compound's pharmacokinetic properties. This group is also known to improve the lipophilicity of the molecule, potentially enhancing its ability to cross cellular membranes. Recent research has demonstrated that such modifications can significantly impact the compound's efficacy in vitro and in vivo models.

In terms of synthesis, N-(2-Oxo-1-phenylazetidin-3-yl)-4-(trifluoromethoxy)benzamide can be prepared through a variety of methods, including nucleophilic substitution and amide bond formation. The choice of synthetic pathway depends on the availability of starting materials and the desired scalability of the process. Researchers have explored both traditional organic synthesis techniques and modern catalytic methods to optimize the production of this compound.

The biological evaluation of this compound has revealed intriguing results. In preclinical studies, it has shown moderate activity against various cancer cell lines, suggesting potential anti-tumor properties. Additionally, its ability to inhibit certain kinases has been reported, indicating its potential role in kinase-targeted therapies. These findings underscore the need for further investigation into its mechanism of action and toxicity profile.

From an analytical standpoint, N-(2-Oxo-1-phenylazetidin-3-yl)-4-(trifluoromethoxy)benzamide can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide critical insights into the compound's structure, purity, and stability under different conditions.

In conclusion, N-(2-Oxo-1 phenylazetidin 3 yl) 4 (trifluoromethoxy)benzamide represents a fascinating example of how structural modifications can influence a compound's biological activity and pharmacokinetic properties. As research continues to unravel its potential applications, this compound stands at the forefront of innovative drug discovery efforts.